![molecular formula C13H16IN3O B2895562 1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide CAS No. 380608-79-7](/img/structure/B2895562.png)
1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide
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Description
“1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide” is a chemical compound with the molecular formula C13H16IN3O . It is commonly used in organic synthesis .
Synthesis Analysis
The synthesis of imidazole compounds can be achieved through various methods. One common method involves the use of 1,2-diketones and urotropine in the presence of ammonium acetate . Another approach involves the use of alkylborinic ester and boron reagents for Suzuki–Miyaura coupling .Molecular Structure Analysis
The molecular structure of “1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide” consists of a benzyl group, a methyl group, a carbamoyl group, and an imidazol-3-ium group. The molecular weight of this compound is 357.2 .Scientific Research Applications
Catalysis
Trinuclear complexes of palladium(ii) with chalcogenated N-heterocyclic carbenes, derived from precursors similar to the compound , have been synthesized and shown to catalyze selective nitrile-primary amide interconversion and Sonogashira coupling. These complexes are thermally stable and efficient as catalysts for both transformations, highlighting their potential in synthetic organic chemistry (Dubey, Gupta, & Singh, 2017).
Material Science
Novel ionic electrolytes based on silane-substituted benzimidazolium iodides have been developed for use in dye-sensitized solar cells (DSSCs). These compounds, when used as gel electrolytes, demonstrate comparable solar-to-electricity conversion efficiency and higher stability than traditional liquid electrolytes. This research opens new avenues for the development of quasi-solid-state DSSCs with improved performance and durability (Lee et al., 2009).
Photovoltaic Applications
A silicon-based imidazolium ionic liquid iodide source has been used in DSSCs with organic sensitizers, showing a maximum overall photo-to-energy conversion efficiency of 3.23%. The study provides insights into the charge-transfer mechanism of devices, contributing to the development of more efficient photovoltaic systems (Wu et al., 2013).
properties
IUPAC Name |
N-benzyl-N,3-dimethylimidazol-3-ium-1-carboxamide;iodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N3O.HI/c1-14-8-9-16(11-14)13(17)15(2)10-12-6-4-3-5-7-12;/h3-9,11H,10H2,1-2H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUQFSBQDGQNXPR-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CN(C=C1)C(=O)N(C)CC2=CC=CC=C2.[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16IN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide |
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